N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-cyanobenzamide
• InChI: InChI=1S/C21H21N3O2/c1-2-3-12-24-19-10-9-18(13-17(19)8-11-20(24)25)23-21(26)16-6-4-15(14-22)5-7-16/h4-7,9-10,13H,2-3,8,11-12H2,1H3,(H,23,26)
• InChI Key: GEMMJBFEFKUAPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide, also known as BQCA, is a chemical compound that has been studied for its potential applications in scientific research. BQCA is a selective agonist of the metabotropic glutamate receptor subtype 4 (mGluR4), which is a G protein-coupled receptor that is involved in the modulation of neurotransmission.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

An efficient Rh(III)-catalyzed oxidative olefination by directed C-H bond activation showcases a versatile application in synthesizing tetrahydroisoquinolinone derivatives. This process utilizes N-methoxybenzamides, highlighting a practical, selective, and high-yielding method where the N-O bond acts as an internal oxidant, leading to valuable tetrahydroisoquinolinone products through substituent variation on the directing/oxidizing group (Rakshit et al., 2011).

The solvent-free synthesis of quinazolin-4(3H)-ones and 2,3-dihydroquinazolin-4(1H)-ones using tetrabutylammonium bromide (TBAB) as a novel ionic liquid catalyst in the presence of copper (II) chloride (CuCl2) illustrates an environmentally friendly approach. This method avoids solvents, offering a greener alternative for synthesizing these compounds, which could be applied to the synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide derivatives (Davoodnia et al., 2010).

Biological Activities

The study on sigma-2 receptor probes introduces N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methyl-benzamide (RHM-1) as a novel ligand. This compound demonstrates high affinity for sigma2 receptors, indicating its potential in studying neuroreceptors and developing targeted therapies for neurological diseases (Xu et al., 2005).

Fluorine-18-labeled benzamide analogues for imaging sigma2 receptor status in solid tumors highlight the role of such compounds in diagnostic imaging. Specifically, derivatives with fluorine-18 offer insights into the sigma2 receptor status, aiding in the assessment of tumor proliferative activity and therapeutic efficacy (Tu et al., 2007).